1-(3-chlorobenzoyl)-5,6-dimethyl-1H-benzimidazole

• IUPAC Name: (3-chlorophenyl)-(5,6-dimethylbenzimidazol-1-yl)methanone
• InChI: InChI=1S/C16H13ClN2O/c1-10-6-14-15(7-11(10)2)19(9-18-14)16(20)12-4-3-5-13(17)8-12/h3-9H,1-2H3
• InChI Key: NNNKOSQBPUMYBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)C(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C16H13ClN2O
• Molecular Weight: 284.74 g/mol

Description

1-(3-chlorobenzoyl)-5,6-dimethyl-1H-benzimidazole is a chemical compound that has attracted significant interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

1-(3-chlorobenzoyl)-5,6-dimethyl-1H-benzimidazole has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit antitumor, antimicrobial, and anti-inflammatory activities.

Mechanism of Action

The mechanism of action of 1-(3-chlorobenzoyl)-5,6-dimethyl-1H-benzimidazole is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell division. It has been shown to selectively target cancer cells, making it a promising candidate for cancer therapy.
Biochemical and Physiological Effects
1-(3-chlorobenzoyl)-5,6-dimethyl-1H-benzimidazole has been found to induce apoptosis (programmed cell death) in cancer cells, while having little to no effect on normal cells. It has also been shown to inhibit the growth of bacterial and fungal pathogens, making it a potential antimicrobial agent.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-chlorobenzoyl)-5,6-dimethyl-1H-benzimidazole in lab experiments is its selectivity towards cancer cells, which reduces the risk of toxicity to normal cells. However, its solubility in water is limited, which may affect its efficacy in certain applications.

Future Directions

There are several future directions for research on 1-(3-chlorobenzoyl)-5,6-dimethyl-1H-benzimidazole. One area of interest is its potential as a cancer therapy, particularly in combination with other drugs or therapies. Another direction is the development of more efficient synthesis methods to improve its yield and purity. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in other fields such as materials science and catalysis.
Conclusion
In conclusion, 1-(3-chlorobenzoyl)-5,6-dimethyl-1H-benzimidazole is a chemical compound that has shown promise in various scientific fields. Its selective targeting of cancer cells and antimicrobial activity make it a potential candidate for cancer therapy and antimicrobial agents. However, further research is needed to fully understand its mechanism of action and potential applications in other fields.

Synthesis Methods

The synthesis of 1-(3-chlorobenzoyl)-5,6-dimethyl-1H-benzimidazole involves the reaction of 3-chlorobenzoic acid with 5,6-dimethyl-1,2-phenylenediamine in the presence of a dehydrating agent such as phosphorus oxychloride or thionyl chloride. The resulting product is then purified through recrystallization or column chromatography.